N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]cyclopentanecarboxamide

• IUPAC Name: N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]cyclopentanecarboxamide
• InChI: InChI=1S/C22H23BrN2OS/c23-17-11-9-15(10-12-17)20-21(18-7-3-4-8-19(18)25-20)27-14-13-24-22(26)16-5-1-2-6-16/h3-4,7-12,16,25H,1-2,5-6,13-14H2,(H,24,26)
• InChI Key: WIBKOFNQRLQDQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NCCSC2=C(NC3=CC=CC=C32)C4=CC=C(C=C4)Br
• Molecular Formula: C22H23BrN2OS
• Molecular Weight: 443.4 g/mol

Description

“N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]cyclopentanecarboxamide” is a chemical compound with the molecular formula C22H23BrN2OS. It has an average mass of 443.400 Da and a monoisotopic mass of 442.071442 Da. This product is intended for research use only.

Molecular Structure Analysis

The molecular structure of this compound consists of a cyclopentanecarboxamide group attached to an ethylsulfanyl group, which is further connected to an indole group with a 4-bromophenyl substituent.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C22H23BrN2OS, an average mass of 443.400 Da, and a monoisotopic mass of 442.071442 Da.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methodologies for synthesizing amino- and sulfanyl-derivatives of complex organic compounds, such as benzoquinazolinones, utilizing palladium-catalyzed Buchwald–Hartwig coupling reactions. These reactions involve bromobenzoquinazolinones and are facilitated by specific catalysts and conditions to achieve the desired derivatives (Nowak et al., 2015). This study underscores the compound's relevance in the synthesis of chemically complex and biologically significant molecules.

Biological Activities and Applications

Anticancer Activity

Compounds derived from "N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]cyclopentanecarboxamide" have been evaluated for their potential anticancer activities. One study demonstrated that specific derivatives exhibit significant anticancer activities against cancer cell lines, indicating their potential as therapeutic agents (Nowak et al., 2015).

Antimicrobial Activity

Several studies have focused on the synthesis of new derivatives containing sulfamoyl, thiazole, and other functional groups, revealing promising antibacterial and antifungal properties. These derivatives have been tested against various bacterial and fungal strains, showing effectiveness in inhibiting microbial growth, which highlights their potential in developing new antimicrobial agents (Özlen Güzel-Akdemir et al., 2020; Altundas et al., 2010).